Cas no 136-51-6 (Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate)

• Product Name: Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate
• CAS No: 136-51-6
• MF: C₁₆H₃₀CaO₄
• MW: 326.485004901886
• MDL: MFCD00014001
• CID: 36365
• PubChem ID: 24862344
• Update Time: 2025-04-18

Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• Calcium 2-ethylhexanoate
• Calcium 2-ethylcaproate
• Calcium bis(2-ethylhexanoate)
• Octope Ca
• Calcium Hex-Cem
• Calciumbis(2-ethylhexanoat)
• Calcium 2-ethylhexanoate, AAS
• 2-ethyl-hexanoicacicalciumsalt
• calcium2-ethylcaproate
• Calcium 2-ethylhexanoate,98%
• Calcium 2-ethylhexanoate 98%
• Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate
• Calcium 2-ethylcaproate Calcium 2-ethylhexanoate

• MDL： MFCD00014001
• Inchi： 1S/2C8H16O2.Ca/c2*1-3-5-6-7(4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
• InChI Key： LTPCXXMGKDQPAO-UHFFFAOYSA-L
• SMILES： C(CC)(CCCC)C(=O)O[Ca]OC(=O)C(CC)CCCC

Computed Properties

• Exact Mass: 326.17700
• Monoisotopic Mass: 326.177001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 93.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White to almost white powder
• Boiling Point: 228°Cat760mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.445 (20 C)
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.60000
• LogP: 4.42060

Calcium 2-ethylcaproate;Calcium 2-ethylhexanoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H361
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

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